Cas no 1212933-98-6 ((S)-1-(2,3-Difluorophenyl)pentan-1-amine)
1212933-98-6 structure
Product Name:(S)-1-(2,3-Difluorophenyl)pentan-1-amine
CAS No:1212933-98-6
MF:C11H15F2N
MW:199.24030995369
CID:5036230
Update Time:2023-08-25
(S)-1-(2,3-Difluorophenyl)pentan-1-amine Chemical and Physical Properties
Names and Identifiers
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- (S)-1-(2,3-Difluorophenyl)pentan-1-amine
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- Inchi: 1S/C11H15F2N/c1-2-3-7-10(14)8-5-4-6-9(12)11(8)13/h4-6,10H,2-3,7,14H2,1H3/t10-/m0/s1
- InChI Key: SVTUYOGCCOVZIL-JTQLQIEISA-N
- SMILES: FC1C(=CC=CC=1[C@H](CCCC)N)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 163
- XLogP3: 2.8
- Topological Polar Surface Area: 26
(S)-1-(2,3-Difluorophenyl)pentan-1-amine Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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